Cas no 1823324-58-8 (Methyl 3-(prop-2-enoyl)benzoate)

• Product Name: Methyl 3-(prop-2-enoyl)benzoate
• CAS No: 1823324-58-8
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 6392510
• PubChem ID: 165664269
• Update Time: 2024-01-11

Methyl 3-(prop-2-enoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(prop-2-enoyl)benzoate
• EN300-1868218
• 1823324-58-8
• Methyl 3-(prop-2-enoyl)benzoate

• Inchi： 1S/C11H10O3/c1-3-10(12)8-5-4-6-9(7-8)11(13)14-2/h3-7H,1H2,2H3
• InChI Key： FACDKXCUBRIEAH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(C(C=C)=O)=C1)=O

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų